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Compound of Interest

Compound Name: SNAP 94847

Cat. No.: B1681886 Get Quote

Essential Safety and Handling Guide for SNAP
94847
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, use, and disposal

of SNAP 94847, a selective melanin-concentrating hormone receptor 1 (MCHR1) antagonist.

Adherence to these procedures is essential for ensuring laboratory safety and the integrity of

experimental outcomes.

Core Safety and Handling Information
According to the Safety Data Sheet (SDS) for SNAP 94847 hydrochloride, the compound is

classified as not a hazardous substance or mixture. However, standard laboratory safety

precautions should always be observed.

Personal Protective Equipment (PPE):

When handling SNAP 94847 in a powdered form or preparing solutions, the following personal

protective equipment is recommended to minimize exposure and ensure safety:

Eye Protection: Safety glasses with side shields or goggles should be worn to protect against

accidental splashes or dust.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin

contact.

Body Protection: A standard laboratory coat is required to protect clothing and skin.

Respiratory Protection: In situations where the generation of dust is likely (e.g., weighing

large quantities), a dust mask or a respirator may be appropriate to prevent inhalation.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials.

Spill and Disposal Plan:

Spills: For minor spills of the solid compound, carefully sweep up the material, avoiding dust

generation, and place it in a designated, sealed container for disposal. For liquid spills,

absorb with an inert material (e.g., vermiculite, dry sand) and place in a sealed container.

Disposal: As a non-hazardous substance, SNAP 94847 can typically be disposed of

according to standard laboratory procedures for non-hazardous chemical waste. Always

consult and adhere to your institution's and local regulations for chemical waste disposal.

Quantitative Safety and Experimental Data
The following table summarizes key quantitative data for SNAP 94847, compiled from various

research sources.
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Parameter Value Source

Chemical Formula C₂₉H₃₂F₂N₂O₂ N/A

Molecular Weight 478.58 g/mol N/A

Solubility Soluble in DMSO N/A

Storage Temperature

Short Term (days to weeks): 0-

4°C; Long Term (months to

years): -20°C

N/A

In Vivo Dosing (Rats) 3-30 mg/kg (intraperitoneal) [1]

In Vivo Dosing (Mice) 20 mg/kg (oral gavage) [2]

Vehicle for Injection
20% 2-hydroxypropyl-β-

cyclodextrin
[1]

Experimental Protocol: Preparation and
Administration of SNAP 94847 for In Vivo Studies
This protocol outlines a typical procedure for preparing and administering SNAP 94847 to

rodents for behavioral studies, based on established research methodologies.[1][2]

Materials:

SNAP 94847 powder

20% 2-hydroxypropyl-β-cyclodextrin (or other appropriate vehicle)

Sterile water for injection

Appropriate glassware (e.g., sterile vials, graduated cylinders)

Magnetic stirrer and stir bar

Analytical balance

Syringes and needles for administration
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Personal Protective Equipment (see above)

Procedure:

Calculate the required amount of SNAP 94847 and vehicle based on the desired

concentration and the number and weight of the animals to be dosed.

Weigh the SNAP 94847 powder accurately using an analytical balance in a well-ventilated

area or a chemical fume hood.

Prepare the vehicle solution. For a 20% 2-hydroxypropyl-β-cyclodextrin solution, dissolve the

appropriate amount of 2-hydroxypropyl-β-cyclodextrin in sterile water.

Dissolve SNAP 94847 in the vehicle. Add the weighed SNAP 94847 powder to the prepared

vehicle. Use a magnetic stirrer to ensure the compound is completely dissolved. Gentle

heating may be applied if necessary, but care should be taken to avoid degradation of the

compound.

Verify the final concentration. Ensure the final volume and concentration of the solution are

accurate.

Administer the solution to the animals. For intraperitoneal injection, use a sterile syringe and

needle of the appropriate size for the animal. For oral gavage, use a gavage needle. The

volume to be administered should be calculated based on the animal's body weight.

Record all details of the preparation and administration, including the lot number of the

compound, the final concentration of the solution, the dose administered, and the date and

time of administration.

Visualizing Laboratory Workflows
Handling and Preparation of SNAP 94847 for In Vivo Studies
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Workflow for Handling and Preparing SNAP 94847

Preparation Phase Administration Phase Disposal Phase

1. Weigh SNAP 94847 Powder 2. Prepare Vehicle
(e.g., 20% Cyclodextrin)

3. Dissolve SNAP 94847
in Vehicle

4. Calculate Dose
(based on animal weight)

Solution Ready 5. Administer Solution
(e.g., IP Injection)

6. Dispose of Unused
Solution and Waste

Post-Administration

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling, preparation, and

administration of SNAP 94847 in a laboratory setting.

Logical Relationship of Safety Procedures

Hierarchy of Safety Controls for SNAP 94847

Safety Control Measures

Desired Outcome

Administrative Controls
(SOPs, Training)

Engineering Controls
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Caption: A diagram showing the hierarchical relationship of safety controls, from administrative

and engineering measures to personal protective equipment, for ensuring the safe handling of

SNAP 94847.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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